(4-((1H-pyrazol-1-yl)methyl)piperidin-1-yl)(2-fluorophenyl)methanone

• IUPAC Name: (2-fluorophenyl)-[4-(pyrazol-1-ylmethyl)piperidin-1-yl]methanone
• InChI: InChI=1S/C16H18FN3O/c17-15-5-2-1-4-14(15)16(21)19-10-6-13(7-11-19)12-20-9-3-8-18-20/h1-5,8-9,13H,6-7,10-12H2
• InChI Key: VTARIAWSFKUIQB-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCC1CN2C=CC=N2)C(=O)C3=CC=CC=C3F
• Molecular Formula: C16H18FN3O
• Molecular Weight: 287.33 g/mol

Description

The compound “(4-((1H-pyrazol-1-yl)methyl)piperidin-1-yl)(2-fluorophenyl)methanone” is a complex organic molecule. It contains a piperidine ring, which is a common structural motif in many pharmaceuticals and natural products. The molecule also contains a pyrazole ring, a type of imidazole, which is a five-membered heterocyclic moiety that possesses three carbon, two nitrogen, four hydrogen atoms, and two double bonds.

Molecular Structure Analysis

The molecular structure of this compound would be complex due to the presence of multiple functional groups and rings. The pyrazole and piperidine rings would contribute to the three-dimensionality of the molecule. The exact molecular structure could be determined using techniques such as X-ray crystallography.

Scientific Research Applications

Antileishmanial Activity

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Imidazole-Containing Compounds

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Crystallography and Polymorphism

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Mechanism of Action

Target of Action

Compounds with similar structures, such as imidazole and indole derivatives, have been reported to interact with a broad range of targets These include various receptors, enzymes, and proteins involved in critical biological processes

Mode of Action

The exact mode of action of this compound is currently unknown. Based on the structural similarity to other heterocyclic compounds, it may bind to its target(s) and modulate their activity, leading to changes in cellular processes . The specific interactions and resulting changes would depend on the nature of the target(s).

Biochemical Pathways

Similar compounds have been reported to influence a variety of pathways, including those involved in inflammation, cancer, and infectious diseases . The specific pathways affected by this compound would depend on its target(s).

Result of Action

Based on the reported activities of similar compounds, it may have potential therapeutic effects in various conditions, including inflammation, cancer, and infectious diseases .